Cas no 1864056-15-4 (1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride)

• Product Name: 1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride
• CAS No: 1864056-15-4
• MF: C₈H₁₅ClN₂O₃
• MW: 222.669301271439
• MDL: MFCD28126078
• CID: 4771552
• PubChem ID: 86262488
• Update Time: 2025-11-07

1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-(2-aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride
• 1864056-15-4
• EN300-240720
• AKOS026747254
• 1-(2-(2-aminoethoxy)ethyl)pyrrolidine-2,5-dionehydrochloride
• 1-[2-(2-aminoethoxy)ethyl]pyrrolidine-2,5-dione;hydrochloride
• 1-[2-(2-aminoethoxy)ethyl]pyrrolidine-2,5-dione hydrochloride
• F2167-1568
• 1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride

• MDL： MFCD28126078
• Inchi： 1S/C8H14N2O3.ClH/c9-3-5-13-6-4-10-7(11)1-2-8(10)12;/h1-6,9H2;1H
• InChI Key： ZHPHMEODXLJAHE-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)CCN1C(CCC1=O)=O

Computed Properties

• Exact Mass: 222.0771200g/mol
• Monoisotopic Mass: 222.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides

Additional information on 1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride

Research Update on 1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride (CAS: 1864056-15-4)

1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride (CAS: 1864056-15-4) is a chemically modified pyrrolidine-2,5-dione derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including an aminoethoxyethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

The synthesis of 1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride involves multi-step organic reactions, starting from commercially available precursors. Key steps include the introduction of the aminoethoxyethyl moiety and subsequent hydrochloride salt formation. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further studies. The structural confirmation of the compound has been achieved through NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its chemical integrity.

Pharmacological investigations have revealed that 1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. Its ability to interact with key biological targets, such as proteases and kinases, has been demonstrated in vitro. These interactions suggest potential applications in treating diseases like cancer, neurodegenerative disorders, and inflammatory conditions. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

In addition to its standalone therapeutic potential, this compound has been explored as a versatile intermediate in the synthesis of more complex drug candidates. Its reactive functional groups allow for further chemical modifications, enabling the development of targeted therapies. Recent studies have highlighted its use in creating prodrugs and conjugates with improved pharmacokinetic properties. These advancements underscore the compound's significance in drug discovery and development.

Despite the promising findings, challenges remain in the clinical translation of 1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 1-(2-(2-Aminoethoxy)ethyl)pyrrolidine-2,5-dione hydrochloride (CAS: 1864056-15-4) represents a valuable addition to the toolkit of medicinal chemists and researchers. Its unique chemical structure and bioactivity profile make it a promising candidate for further investigation. Continued research efforts will be crucial in elucidating its mechanisms of action and exploring its applications in various therapeutic areas.